Cas no 2001907-32-8 (4-methyloxolane-3-thiol)

• Product Name: 4-methyloxolane-3-thiol
• CAS No: 2001907-32-8
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 6422508
• PubChem ID: 88932311
• Update Time: 2025-08-04

4-methyloxolane-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-methyloxolane-3-thiol
• EN300-1289220
• 2001907-32-8
• SCHEMBL12535910

• Inchi： 1S/C5H10OS/c1-4-2-6-3-5(4)7/h4-5,7H,2-3H2,1H3
• InChI Key： BKGVLQCGUHXPOA-UHFFFAOYSA-N
• SMILES： SC1COCC1C

Computed Properties

• Exact Mass: 118.04523611g/mol
• Monoisotopic Mass: 118.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 10.2Ų

Additional information on 4-methyloxolane-3-thiol

Professional Introduction to 4-methyloxolane-3-thiol (CAS No: 2001907-32-8)

4-methyloxolane-3-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2001907-32-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the oxolane class, characterized by a five-membered ring containing one oxygen atom and two carbon atoms, with a sulfur-containing side chain at the 3-position. The presence of a methyl group at the 4-position introduces unique electronic and steric properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The structural features of 4-methyloxolane-3-thiol make it an intriguing molecule for medicinal chemistry and materials science. The thiol (-SH) group is known for its reactivity, enabling various functionalization strategies, while the oxolane ring provides stability and rigidity. These characteristics have positioned this compound as a building block in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, there has been growing interest in the applications of heterocyclic compounds like 4-methyloxolane-3-thiol in pharmaceutical research. The oxolane scaffold is found in several biologically active natural products and synthetic drugs, highlighting its importance as a pharmacophore. Researchers have been exploring its potential in designing novel therapeutic agents targeting various diseases, including infectious diseases and cancer.

One of the most promising areas of research involving 4-methyloxolane-3-thiol is its role as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is a key strategy in treating diseases such as HIV/AIDS and cancer. The thiol group in 4-methyloxolane-3-thiol can be readily modified to introduce specific interactions with target proteases, leading to the development of highly effective inhibitors.

Moreover, the methyl group at the 4-position of the oxolane ring can be utilized to fine-tune the electronic properties of the molecule, affecting its binding affinity and selectivity. This flexibility has allowed researchers to design derivatives with enhanced potency and reduced side effects. Recent studies have demonstrated that modifications to this region can significantly improve pharmacokinetic profiles, making 4-methyloxolane-3-thiol derivatives more suitable for clinical applications.

Another area where 4-methyloxolane-3-thiol has shown promise is in materials science. The unique combination of hydrophobicity and reactivity provided by its structure makes it an excellent candidate for polymer synthesis and surface modification. Researchers have been exploring its use in creating novel materials with enhanced durability and functionality, particularly in biomedical applications such as drug delivery systems.

The synthesis of 4-methyloxolane-3-thiol itself is another area of active research. While several synthetic routes have been reported, optimizing these methods for high yield and purity remains a challenge. Recent advances in catalytic chemistry have provided new opportunities for more efficient synthesis, reducing waste and improving scalability. These developments are crucial for ensuring that sufficient quantities of this compound are available for both research and industrial applications.

In conclusion, 4-methyloxolane-3-thiol (CAS No: 2001907-32-8) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, materials science, and chemical synthesis. As our understanding of its properties continues to grow, so too will its applications, driving innovation in both academic and industrial settings.